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Compound of Interest

Compound Name: 1-(2-Furoyl)indoline

Cat. No.: B14050852

Get Quote

\ J

Document Control:
e Subject: 1-(2-Furoyl)indoline [Indolin-1-yl(furan-2-yl)methanone]

o CAS Number:Not Assignable (Treat as NCE) | Analogous CAS: 40172-95-0 (Piperazine
analog)

e Molecular Formula: C13H1:NO2

¢ Molecular Weight: 213.23 g/mol

Part 1: Strategic Hazard Identification & Risk
Assessment
The "Structural Alert" Paradigm

As a Senior Application Scientist, one must look beyond generic GHS labels. 1-(2-
Furoyl)indoline combines two biologically active moieties: the Indoline core and the Furan
ring. This combination dictates a specific toxicological profile that standard SDS templates
often miss.
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e The Furan Alert (Bioactivation): The furan ring is a known "structural alert”" in drug discovery.

It is susceptible to metabolic bioactivation by Cytochrome P450 enzymes (specifically
CYP2EL1 and CYP3A4). This oxidation can open the furan ring to form cis-2-butene-1,4-dial,
a highly reactive dicarbonyl species capable of covalent binding to proteins and DNA

(hepatotoxicity risk).

e The Indoline Alert (Sensitization): Indoline derivatives are electron-rich and can undergo

oxidation to indoles. They are potential skin sensitizers and irritants.[1]

Predictive GHS Classification

Based on read-across from 1-(2-Furoyl)piperazine and Indoline, the following classification is

mandated for safe handling:

Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if )
Acute Toxicity (Oral) 4 Warning
swallowed.[1][2]
Skin H315: Causes skin ]
) o 2 S Warning
Corrosion/Irritation irritation.[3]
) H319: Causes serious ]
Serious Eye Damage 2A o Warning
eye irritation.[1][2][3]
STOT - Single H335: May cause ]
3 i L Warning
Exposure respiratory irritation.[2]
S ] H317: May cause an _
Sensitization (Skin) 1B Warning

allergic skin reaction.

Part 2: Technical Handling Protocols
Engineering Controls & Containment

The synthesis and isolation of 1-(2-Furoyl)indoline involve acylation reactions that generate

acidic byproducts (HCI).

» Primary Barrier: All weighing and transfer operations must occur within a certified Chemical

Fume Hood with a face velocity of >100 fpm.
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 Inert Atmosphere: Due to the electron-rich nature of the indoline ring, the compound is prone
to oxidative degradation (browning) upon prolonged air exposure. Store and handle under

Argon or Nitrogen.

» Light Protection: Indoline derivatives are photosensitive. All reaction vessels and storage

vials must be amber-colored or wrapped in aluminum foil.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may not offer sufficient protection against prolonged contact with amide
solvents (DCM/DMF) often used with this compound.

e Hand Protection:Double-gloving protocol is required.
o Inner Layer: 4 mil Nitrile (Touch sensitivity).
o OQuter Layer: 8 mil Nitrile or Laminate (Chemical resistance).
o Rationale: Amides can act as permeation enhancers for other solvents.

o Respiratory: If handling solid powder outside a hood (not recommended), use a P95/P100

particulate respirator.

Synthesis Workflow & Hazard Control Points

The following diagram illustrates the safe synthesis pathway, highlighting critical control points
(CCPs) where thermal runaways or exposure risks are highest.

Indoline . .
Dissolved in DCM/TEA |

(Nucleophile) \» i
Dropwise Additon ! Acylation Reaction |__Complete Conversion_, | Quench/Workup Extraction & Drying g, f 1-(2-Furoy)indoline
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Part 3: Physicochemical Profile (Predicted)[5]

For a researcher, knowing the physical state determines the handling technique.

Value

Property . . Technical Implication
(Predicted/Experimental)
Amide bond rigidity increases
Physical State Solid (Crystalline powder) melting point relative to liquid
indoline.
) ) ) Suitable for recrystallization
Melting Point 85°C — 95°C (Estimated)
from EtOH/Heptane.
. Highly soluble in organic
Solubility DMSO, DCM, MeOH, EtOAc N
solvents; poor water solubility.
Lipophilic; potential for cell
LogP ~2.3-238 bop P -
membrane permeability.
Neutral at physiological pH; no
pKa Non-ionizable (Amide) salt formation possible at the

amide nitrogen.

Part 4: Toxicological Insights & Metabolic Fate

The Bioactivation Pathway

The most critical safety insight for drug development professionals is the metabolic fate of the

furan ring. Unlike standard amides, the furan moiety is not metabolically inert.
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Toxicology Protocol Recommendations

If this compound is advancing to in vivo studies, the following assays are mandatory to validate
safety:

o Glutathione (GSH) Trapping Assay: To quantify the formation of reactive metabolites (cis-2-
butene-1,4-dial).

o Ames Test: To rule out mutagenicity often associated with planar, intercalating indoline
structures.
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Part 5: Emergency Response & Disposal
First Aid Measures

e Eye Contact: Immediately flush with water for 15 minutes.[4] Critical: Remove contact lenses
immediately; amides can fuse lenses to the cornea if dissolved in organic solvents.

o Skin Contact: Wash with soap and water.[1][2][5][6] Do not use alcohol or acetone, as this
may increase transdermal absorption of the lipophilic compound.

 Ingestion: Rinse mouth. Do not induce vomiting due to potential aspiration of the solvent (if in
solution).

Disposal Architecture

o Waste Stream:High-Temperature Incineration.

» Rationale: The compound contains Nitrogen (NOx potential) and a cyclic ether (Furan).
Standard landfill is prohibited.

e Segregation: Do not mix with oxidizing agents (e.g., peroxides, nitric acid) in the waste
stream, as the indoline moiety is reducing and can cause exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. chemicalbull.com [chemicalbull.com]

3. 1-(2-Furoyl)piperazine | COH12N202 | CID 550206 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 4. fishersci.com [fishersci.com]
¢ 5. lobachemie.com [lobachemie.com]
¢ 6. Indoline - Safety Data Sheet [chemicalbook.com]

e 7. A Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and
Thiophenes - S. Joshua Swamidass, MD PhD [swami.wustl.edu]

¢ To cite this document: BenchChem. [Comprehensive Safety & Handling Architecture: 1-(2-
Furoyl)indoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14050852/docs#comprehensive-safety-handling-
architecture-1-2-furoyl-indoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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